![molecular formula C17H20N2OS B4287408 N-(4-methoxy-2-methylphenyl)-N'-(2-phenylethyl)thiourea](/img/structure/B4287408.png)
N-(4-methoxy-2-methylphenyl)-N'-(2-phenylethyl)thiourea
Overview
Description
N-(4-methoxy-2-methylphenyl)-N'-(2-phenylethyl)thiourea, also known as MET, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. MET is a thiourea derivative that has been shown to possess anti-inflammatory, anticancer, and antidiabetic properties. In
Scientific Research Applications
N-(4-methoxy-2-methylphenyl)-N'-(2-phenylethyl)thiourea has been extensively studied for its potential therapeutic applications. One of the most promising areas of research is its anticancer properties. Studies have shown that this compound inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been shown to induce apoptosis in cancer cells, which is a process of programmed cell death.
In addition to its anticancer properties, this compound has also been studied for its anti-inflammatory and antidiabetic effects. This compound has been shown to reduce inflammation in animal models of inflammatory diseases, such as rheumatoid arthritis and colitis. This compound has also been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes.
Mechanism of Action
The mechanism of action of N-(4-methoxy-2-methylphenyl)-N'-(2-phenylethyl)thiourea is not fully understood. However, studies have suggested that this compound exerts its effects by modulating various signaling pathways. This compound has been shown to inhibit the NF-κB signaling pathway, which is a key regulator of inflammation and cancer cell growth. This compound has also been shown to activate the AMPK signaling pathway, which is involved in glucose metabolism and energy homeostasis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. Studies have shown that this compound inhibits the expression of pro-inflammatory cytokines, such as TNF-α and IL-6. This compound has also been shown to reduce the levels of reactive oxygen species (ROS), which are involved in inflammation and cancer cell growth.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(4-methoxy-2-methylphenyl)-N'-(2-phenylethyl)thiourea in lab experiments is its low toxicity. This compound has been shown to have low toxicity in animal models, which makes it a promising candidate for further research. However, one of the limitations of using this compound is its low solubility in water. This can make it difficult to administer in certain experiments.
Future Directions
There are several future directions for research on N-(4-methoxy-2-methylphenyl)-N'-(2-phenylethyl)thiourea. One area of research is to further explore its anticancer properties. Studies could investigate the mechanisms by which this compound induces apoptosis in cancer cells and identify the types of cancer that are most sensitive to this compound. Another area of research is to explore its potential as a treatment for inflammatory diseases, such as rheumatoid arthritis and colitis. Finally, studies could investigate the potential of this compound as a treatment for diabetes and metabolic disorders.
properties
IUPAC Name |
1-(4-methoxy-2-methylphenyl)-3-(2-phenylethyl)thiourea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2OS/c1-13-12-15(20-2)8-9-16(13)19-17(21)18-11-10-14-6-4-3-5-7-14/h3-9,12H,10-11H2,1-2H3,(H2,18,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXDBRDSORYMRGM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OC)NC(=S)NCCC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
8.5 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49824110 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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